Cas no 2126162-34-1 (4-(Azetidin-3-yl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine;dihydrochloride)

• Product Name: 4-(Azetidin-3-yl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine;dihydrochloride
• CAS No: 2126162-34-1
• MF: C₁₀H₁₈Cl₂N₄O₂
• MW: 297.181519985199
• CID: 5255497
• Update Time: 2025-08-04

4-(Azetidin-3-yl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Azetidin-3-yl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine;dihydrochloride
• 4-(azetidin-3-yl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine dihydrochloride

• Inchi： 1S/C10H16N4O2.2ClH/c1-7-12-10(16-13-7)9-6-15-3-2-14(9)8-4-11-5-8;;/h8-9,11H,2-6H2,1H3;2*1H
• InChI Key： ZLWBFTDUSWMZAW-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCN(C(C2=NC(C)=NO2)C1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 249
• Topological Polar Surface Area: 63.4

Additional information on 4-(Azetidin-3-yl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine;dihydrochloride

4-(Azetidin-3-yl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine; dihydrochloride

The compound with CAS No. 2126162-34-1, known as 4-(Azetidin-3-yl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine; dihydrochloride, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a morpholine ring system, an azetidine moiety, and a 3-methyl-1,2,4-oxadiazole group. These structural elements contribute to its potential as a drug candidate for various therapeutic applications.

Recent studies have highlighted the importance of morpholine derivatives in drug discovery due to their ability to modulate key biological targets such as kinases, ion channels, and G-protein coupled receptors (GPCRs). The presence of the azetidine group in this compound introduces additional flexibility and hydrogen bonding capabilities, which are critical for optimizing pharmacokinetic properties such as bioavailability and metabolic stability.

The 3-methyl-1,2,4-oxadiazole group is another notable feature of this compound. Oxadiazoles are known for their versatility in medicinal chemistry, often acting as bioisosteres or serving as platforms for constructing heterocyclic scaffolds with diverse biological activities. The methyl substitution at position 3 further enhances the electronic properties of this group, potentially influencing its interaction with biological targets.

Preclinical research on similar compounds has demonstrated promising results in areas such as central nervous system disorders, anti-tumor activity, and anti-inflammatory effects. For instance, studies have shown that morpholine-based compounds can act as potent inhibitors of certain kinases involved in cancer progression. The integration of the azetidine and oxadiazole groups in this molecule may synergistically enhance its efficacy while minimizing off-target effects.

From a synthetic standpoint, the construction of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Techniques such as Suzuki coupling, Stille coupling, and nucleophilic aromatic substitution are commonly employed in the synthesis of such complex molecules. The dihydrochloride salt form suggests that the compound exists in a protonated state under physiological conditions, which may influence its solubility and absorption profiles.

In terms of pharmacokinetics, the morpholine ring is known to improve lipophilicity without significantly compromising aqueous solubility—a desirable trait for orally administered drugs. The azetidine moiety further enhances these properties by introducing a cyclic amine structure that can participate in hydrogen bonding interactions with biological membranes.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such compounds to their target proteins with unprecedented accuracy. Molecular docking studies have revealed that this compound may bind to specific pockets on target enzymes or receptors through its azetidine and oxadiazole groups.

In conclusion, 4-(Azetidin-3-yl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine; dihydrochloride represents a cutting-edge molecule with immense potential in drug development. Its unique combination of structural motifs positions it as a valuable tool for exploring novel therapeutic strategies across multiple disease areas.